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Compound of Interest

Compound Name: Methylfurmethide iodide

Cat. No.: B073127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of Methylfurmethide iodide. Due to the limited availability of a comprehensive Safety

Data Sheet (SDS) for this specific compound, the following guidelines are based on general

laboratory safety principles, information on related chemical classes such as quaternary

ammonium compounds, and the available product information. It is imperative for all personnel

to adhere to these procedures to minimize risks and ensure a safe laboratory environment.
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Property Value Source

Chemical Name 5-METHYLFURMETHIODIDE [1]

Synonyms

(5-Methyl-2-

furyl)methyltrimethylammoniu

m iodide, N,N,N,5-Tetramethyl-

2-furanmethanaminium iodide

[1][2]

CAS Number 1197-60-0 [1][2]

Molecular Formula C9H16INO [1][2]

Molecular Weight 281.13 g/mol [1]

Form White solid [1]

Solubility Soluble to 100 mM in DMSO [1]

Toxicity (LD50)
Intravenous in mouse: 3795

µg/kg
[1]

Storage Temperature Desiccate at +4°C [1]

Hazard Identification and General Precautions
Methylfurmethide iodide is an acetylcholine receptor agonist.[3] As with many biologically

active small molecules, it should be handled with care. Based on its chemical structure as a

quaternary ammonium iodide, potential hazards may include:

Irritation: Can cause skin and eye irritation upon contact.[4][5]

Toxicity: Harmful if swallowed or inhaled.[6] As a cholinergic agonist, systemic exposure

could lead to symptoms of cholinergic toxicity, such as increased salivation, lacrimation,

muscular weakness, and gastrointestinal distress.[7][8]

General Precautions:

Always work in a well-ventilated area, preferably within a chemical fume hood.[9]

Avoid inhalation of dust or fumes.[10]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_US_CB0745868.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0745868.aspx
https://www.bocsci.com/5-methylfurmethiodide-cas-1197-60-0-item-47424.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0745868.aspx
https://www.bocsci.com/5-methylfurmethiodide-cas-1197-60-0-item-47424.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0745868.aspx
https://www.bocsci.com/5-methylfurmethiodide-cas-1197-60-0-item-47424.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0745868.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0745868.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0745868.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0745868.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0745868.aspx
https://www.benchchem.com/product/b073127?utm_src=pdf-body
https://www.medchemexpress.com/methylfurmethide-iodide.html
https://www.mountsinai.org/files/MSHealth/Assets/HS/Patient-Care/Service-Areas/Occupational-Medicine/QACsInfoforWorkers_18.pdf
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD10542.pdf
https://www.ncbi.nlm.nih.gov/books/NBK594254/
https://pubmed.ncbi.nlm.nih.gov/26582730/
https://www.ncbi.nlm.nih.gov/books/NBK482433/
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://quantumtec.com.my/wp-content/uploads/2023/01/PMA-QT-Safety-Data-Sheet-QT-Quat.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid contact with skin, eyes, and clothing.[11]

Do not eat, drink, or smoke in the laboratory.[9]

Wash hands thoroughly after handling.[9]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling

Methylfurmethide iodide:

Eye Protection: Chemical safety goggles or a face shield.[12]

Hand Protection: Nitrile or other chemically resistant gloves. Inspect gloves for any tears or

punctures before use.[13]

Body Protection: A laboratory coat must be worn.[12]

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator may be necessary.[4]
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Personal Protective Equipment (PPE) Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b073127?utm_src=pdf-body-img
https://www.benchchem.com/product/b073127?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 1197-60-0 CAS MSDS (5-METHYLFURMETHIODIDE) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

2. bocsci.com [bocsci.com]

3. medchemexpress.com [medchemexpress.com]

4. mountsinai.org [mountsinai.org]

5. medline.com [medline.com]

6. Quaternary Ammonium Compound Toxicity - StatPearls - NCBI Bookshelf
[ncbi.nlm.nih.gov]

7. Evidence for Classical Cholinergic Toxicity Associated with Selective Activation of M1
Muscarinic Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

8. Cholinergic Crisis - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

9. artsci.usu.edu [artsci.usu.edu]

10. quantumtec.com.my [quantumtec.com.my]

11. ehs.okstate.edu [ehs.okstate.edu]

12. cce.caltech.edu [cce.caltech.edu]

13. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Safe Handling and Storage of Methylfurmethide Iodide:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073127#safe-handling-and-storage-procedures-for-
methylfurmethide-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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